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Compound of Interest

Compound Name: Dicetyl Phosphate

Cat. No.: B1193897

Dicetyl phosphate, a prominent organophosphate, holds significant importance across various
scientific and industrial domains, including cosmetics, pharmaceuticals, and material science.
This guide provides a detailed exploration of its chemical structure, physicochemical properties,
and synthesis, tailored for researchers, scientists, and professionals in drug development.

Core Chemical Structure

Dicetyl phosphate, also known by its IUPAC name dihexadecyl hydrogen phosphate, is the
diester of phosphoric acid and cetyl alcohol.[1] Its structure is characterized by a central
phosphate group to which two long, saturated hydrocarbon chains, specifically cetyl (or
hexadecyl) chains, are attached via ester linkages.[2] This amphiphilic nature, with a polar
phosphate head and two nonpolar alkyl tails, underpins its utility as an emulsifier and
surfactant.[2]

The molecular formula for dicetyl phosphate is C32Hes704P.[2] The presence of the hydroxyl
group on the phosphate moiety allows it to act as a weak acid.

Below is a two-dimensional representation of the dicetyl phosphate chemical structure.
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Phosphate Group

Cetyl Chain 1
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Start: Reagents

Cetyl Alcohol
Phosphorus Oxychloride
Solvent (e.g., Benzene)

Reaction at Reflux

(80°C, 12h)

Solvent Evaporation
(Reduced Pressure)

Crystallization
(Cooling in Benzene)

Filtration

Final Product:
Dicetyl Phosphate (White Powder)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Dicetyl Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193897#what-is-dicetyl-phosphate-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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